ethyl (1,1-dimethyl-2-{[(methylamino)carbonyl]oxy}ethyl)carbamate

• IUPAC Name: [2-(ethoxycarbonylamino)-2-methylpropyl] N-methylcarbamate
• InChI: InChI=1S/C9H18N2O4/c1-5-14-8(13)11-9(2,3)6-15-7(12)10-4/h5-6H2,1-4H3,(H,10,12)(H,11,13)
• InChI Key: GMPWUFHWGKLFDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(C)(C)COC(=O)NC
• Molecular Formula: C9H18N2O4
• Molecular Weight: 218.25 g/mol

Description

Ethyl (1,1-dimethyl-2-{[(methylamino)carbonyl]oxy}ethyl)carbamate, also known as carbaryl, is a carbamate insecticide that has been widely used for pest control in agriculture and public health. It was first introduced in the 1950s and has since become one of the most commonly used insecticides worldwide. The chemical compound is highly effective in controlling pests, but its use has been controversial due to its potential impact on human health and the environment.

Mechanism of Action

Carbaryl works by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system. By inhibiting this enzyme, ethyl (1,1-dimethyl-2-{[(methylamino)carbonyl]oxy}ethyl)carbamate causes a buildup of acetylcholine, a neurotransmitter that is involved in the transmission of nerve impulses. This buildup leads to overstimulation of the nervous system, which ultimately results in paralysis and death of the target pest.
Biochemical and Physiological Effects:
Carbaryl has been shown to have a wide range of biochemical and physiological effects on both target and non-target organisms. In pests, it causes paralysis and death by disrupting the nervous system. In non-target organisms, it can cause a variety of effects, including reduced fertility, decreased immune function, and altered behavior.

Advantages and Limitations for Lab Experiments

Carbaryl is widely used in laboratory experiments because of its effectiveness in controlling pests. It is also relatively inexpensive and easy to obtain. However, its use in laboratory experiments is limited by its potential impact on human health and the environment. Researchers must take precautions to ensure that ethyl (1,1-dimethyl-2-{[(methylamino)carbonyl]oxy}ethyl)carbamate is handled safely and disposed of properly.

Future Directions

There are several potential future directions for research on ethyl (1,1-dimethyl-2-{[(methylamino)carbonyl]oxy}ethyl)carbamate. One area of interest is the development of alternative insecticides that are less harmful to human health and the environment. Another area of interest is the development of new formulations of ethyl (1,1-dimethyl-2-{[(methylamino)carbonyl]oxy}ethyl)carbamate that are more effective and less toxic. Finally, there is a need for further research on the long-term effects of ethyl (1,1-dimethyl-2-{[(methylamino)carbonyl]oxy}ethyl)carbamate exposure on human health and the environment.

Scientific Research Applications

Carbaryl has been extensively studied for its insecticidal properties and its impact on the environment and human health. It is used in agricultural and public health settings to control a wide range of pests, including insects, mites, and ticks. It is also used in veterinary medicine to control fleas and ticks on pets.